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Compound of Interest

Compound Name: Ethyl 2-Hydroxybutyrate

Cat. No.: B057638 Get Quote

The proper disposal of Ethyl 2-Hydroxybutyrate is a critical component of laboratory safety,

environmental responsibility, and regulatory compliance. As a substance classified as a

combustible liquid that can cause skin and eye irritation, it requires careful handling and

adherence to specific disposal protocols to mitigate risks.[1][2] This guide provides essential

safety information and a detailed operational plan for its proper disposal, designed for

researchers, scientists, and drug development professionals.

Hazard Profile and Safety Overview
Before disposal, it is imperative to understand the hazard profile of Ethyl 2-Hydroxybutyrate.

This informs all handling and disposal decisions. All handling should be conducted in a well-

ventilated area, preferably a fume hood, while wearing appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3]
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Property Value Source

GHS Hazard Statements

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[2]

Molecular Formula C₆H₁₂O₃ [2]

Molecular Weight ~132.16 g/mol [2]

Primary Hazards
Flammable/Combustible,

Irritant
[1][2]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[1][4]

Step-by-Step Disposal Protocol
The disposal of Ethyl 2-Hydroxybutyrate must be carried out in accordance with local, state,

and federal regulations, primarily governed by the Resource Conservation and Recovery Act

(RCRA) in the United States.[5][6] Never dispose of this chemical down the drain or in regular

trash.[7][8][9]

Waste Segregation and Collection
Initial Collection: Collect waste Ethyl 2-Hydroxybutyrate at or near the point of generation

in its original container or a designated, compatible waste container.[5] Do not mix it with

other waste streams to avoid dangerous reactions.[8]

Incompatible Wastes: Ensure that it is stored separately from incompatible materials, such

as strong oxidizing agents, to prevent chemical reactions.[1][10]

Container Requirements
Compatibility: The waste container must be chemically compatible with Ethyl 2-
Hydroxybutyrate and be free from damage or leaks.[5]
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Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Ethyl
2-Hydroxybutyrate," and a description of its hazards (e.g., "Combustible," "Irritant").[3][8]

Closure: Keep the container securely closed at all times, except when adding waste.[7][10]

Storage in a Satellite Accumulation Area (SAA)
Designated Area: Store the sealed waste container in a designated Satellite Accumulation

Area.[10]

Safe Location: The SAA should be a cool, well-ventilated area away from heat sources,

sparks, or open flames.[3][8] Secondary containment should be used to prevent the spread

of material in case of a leak.[3][5]

Time Limits: Partially filled containers may remain in an SAA for up to one year, but must be

removed within three days of becoming full.[10]

Final Disposal
Licensed Contractor: Arrange for the collection and disposal of the waste through your

institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste

disposal company.[3][8]

Documentation: Provide the disposal contractor with all necessary documentation, including

the Safety Data Sheet (SDS), to ensure they can handle and transport the waste safely and

in compliance with regulations.[3] Federal regulations require a manifest to track hazardous

waste from its point of generation to its final disposal site.[11][12]

Emergency Procedures: Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent injury and

environmental contamination.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure the area is well-ventilated.[3]

Wear PPE: Before addressing the spill, don appropriate PPE, including respiratory protection

if necessary.
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Contain the Spill: Prevent the spill from spreading or entering drains by using an inert

absorbent material such as sand, silica gel, or a universal binder.[1][3][4]

Collect Absorbent Material: Carefully collect the contaminated absorbent material using non-

sparking tools and place it into a labeled, sealed container for disposal as hazardous waste.

[1][13]

Clean the Area: Wash the contaminated surface with a soap and water solution.[13]

Dispose of Waste: The collected spill material must be disposed of following the same

hazardous waste protocol outlined above.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
2-Hydroxybutyrate.
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Ethyl 2-Hydroxybutyrate Disposal Workflow

Ethyl 2-Hydroxybutyrate
Ready for Disposal

Is it a spill?

Follow Spill Protocol:
1. Wear appropriate PPE.

2. Absorb with inert material.
3. Collect in a sealed container.

Yes

Ensure waste is in a compatible,
sealed, and properly labeled
hazardous waste container.

No (Bulk Waste)

Store container in a designated
Satellite Accumulation Area (SAA)

away from incompatibles.

Arrange for pickup by a licensed
hazardous waste disposal service.

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl 2-Hydroxybutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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